Technischer Leitfaden: Bis(2-chlorisopropyl)ether vs. Bis(2-chlor-1-methylethyl)ether – Eine detaillierte Analyse
Technischer Leitfaden: Bis(2-chlorisopropyl)ether vs. Bis(2-chlor-1-methylethyl)ether – Eine detaillierte Analyse
Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung
Einleitung
In der Welt der organischen Chemie und Toxikologie ist die präzise Identifizierung von chemischen Verbindungen von größter Bedeutung. Ein bemerkenswertes Beispiel für potenzielle Verwirrung sind die Isomere Bis(2-chlorisopropyl)ether und Bis(2-chlor-1-methylethyl)ether. Obwohl ihre Namen ähnlich sind und in der Literatur und von kommerziellen Anbietern oft synonym verwendet werden, handelt es sich um zwei unterschiedliche chemische Substanzen mit eindeutigen CAS-Nummern (Chemical Abstracts Service).[1] Dieser technische Leitfaden soll Klarheit schaffen, indem er eine detaillierte vergleichende Analyse dieser beiden Verbindungen bietet. Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, um eine genaue Identifizierung, Handhabung und Bewertung dieser halogenierten Ether zu gewährleisten.
Die Verwirrung in der Nomenklatur hat zu Inkonsistenzen in wissenschaftlichen Daten und regulatorischen Dokumenten geführt. Die US-Umweltschutzbehörde (EPA) hat klargestellt, dass der als prioritärer Schadstoff gelistete Stoff Bis(2-chlor-1-methylethyl)ether (CAS-Nr. 108-60-1) ist und nicht sein Isomer Bis(2-chlorisopropyl)ether (CAS-Nr. 39638-32-9).[1]
Logische Beziehung und Nomenklatur
Die folgende Abbildung verdeutlicht die Beziehung zwischen den beiden Isomeren und die Problematik der Nomenklatur.
Quantitative Daten im Vergleich
Die folgende Tabelle fasst die verfügbaren quantitativen Daten für beide Verbindungen zusammen, um einen direkten Vergleich zu ermöglichen. Es ist offensichtlich, dass für Bis(2-chlor-1-methylethyl)ether (CAS 108-60-1) eine wesentlich umfangreichere Datenbasis existiert.
| Eigenschaft | Bis(2-chlor-1-methylethyl)ether | Bis(2-chloroisopropyl)ether |
| CAS-Nummer | 108-60-1[2][3] | 39638-32-9[1][4] |
| Molekülformel | C₆H₁₂Cl₂O[2][3] | C₆H₁₂Cl₂O[4] |
| Molekulargewicht | 171.07 g/mol [2][5] | 171.06 g/mol [4] |
| Siedepunkt | 187 °C bei 760 mmHg[6] | 187.3 °C bei 760 Torr[4] |
| Schmelzpunkt | -97 °C[7] bis -100 °C[6] | -96.8 bis -101.8 °C[4] |
| Dichte | 1.1122 g/cm³ bei 20 °C[5] | 1.1122 g/cm³ bei 20 °C[4] |
| Flammpunkt | 85 °C (185 °F)[5][8] | 11 °C[7] |
| Wasserlöslichkeit | < 0.1 mg/mL bei 22.2 °C[5]; 1700 ppm bei 20 °C[2] | Unlöslich[8] |
| Dampfdruck | 0.1 mmHg bei 20 °C[5] | 0.56 mmHg[7] |
| Dampfdichte | 6 (Luft = 1)[5][9] | Keine Daten |
| log Kow (Octanol/Wasser) | 2.48[2][9] | Keine Daten |
Toxikologische Daten
Die toxikologischen Profile der beiden Verbindungen sind unvollständig, wobei die meisten Studien sich auf die technisch relevante Verbindung Bis(2-chlor-1-methylethyl)ether beziehen.
| Toxizitäts-Endpunkt | Bis(2-chlor-1-methylethyl)ether | Bis(2-chloroisopropyl)ether |
| Akute orale Toxizität (Ratte, LD50) | 240 mg/kg[7][10] | Keine Daten |
| Karzinogenität | Begrenzte Evidenz bei Versuchstieren (IARC Gruppe 3: nicht klassifizierbar)[6][11]; kann Lungenadenome und hepatozelluläre Karzinome bei Mäusen verursachen.[6][11][12] | Keine Daten |
| Mutagenität | Schwach mutagen in Salmonella typhimurium TA1535 mit metabolischer Aktivierung.[6][11] Induzierte Mutationen in Maus-Lymphom-Zellen.[11] | Keine Daten |
| Haupt-Zielorgane | Leber, Nieren, Lunge[13][14] | Keine Daten |
| Referenzdosis (RfD, oral) | 0.04 mg/kg/Tag[14] | Keine Daten |
Herstellung und Verwendung
Bis(2-chlor-1-methylethyl)ether wird nicht mehr kommerziell in großen Mengen hergestellt, entsteht aber als Nebenprodukt bei der Herstellung von Propylenoxid und Propylenglykol nach dem Chlorhydrin-Verfahren.[6][8][11] Früher wurde es als Lösungsmittel für Fette, Wachse und Harze, in Abbeizmitteln, als Bodenbegasungsmittel zur Nematodenbekämpfung und als chemisches Zwischenprodukt verwendet.[6][12][15]
Für Bis(2-chloroisopropyl)ether gibt es kaum Informationen über Herstellung oder spezifische Verwendungen, was darauf hindeutet, dass es kommerziell nicht von Bedeutung ist.
Experimentelle Protokolle: Analytische Methoden
Die Analyse von Bis(2-chlor-1-methylethyl)ether in Umweltproben wird typischerweise mit gaschromatographischen Methoden durchgeführt, wie sie von der EPA standardisiert wurden.
EPA Methode 611: Haloether
Diese Methode dient der Bestimmung von Haloethern in kommunalen und industriellen Abwässern.[2][8]
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Probenvorbereitung: Flüssig-Flüssig-Extraktion der Wasserprobe mit Methylenchlorid.
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Aufkonzentration: Eindampfen des Extrakts mit einem Kuderna-Danish-Verdampfer.
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Reinigung (Cleanup): Säulenchromatographie des Extrakts über Florisil zur Entfernung von Störsubstanzen.
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Analyse: Gaschromatographie (GC) des gereinigten Extrakts.
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Säule: Gepackte Säule (z.B. 3% SP-1000 auf Supelcoport).[2]
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Detektor: Halogenspezifischer Detektor (HSD), wie z.B. ein elektrolytischer Leitfähigkeitsdetektor (ELCD) oder ein Mikro-Coulometrie-Detektor.[2]
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Nachweisgrenze: Die methodenspezifische Nachweisgrenze für Bis(2-chlor-1-methylethyl)ether liegt bei etwa 5.7 µg/L.[8]
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EPA Methode 8250/8270: Semivolatile organische Verbindungen mittels GC/MS
Diese Methoden sind breiter anwendbar für eine Vielzahl von semivolatilen organischen Verbindungen in festen Abfällen, Böden und Grundwasser.
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Probenvorbereitung: Extraktion der Probe mit einem geeigneten Lösungsmittel (typischerweise Methylenchlorid) unter Verwendung von Techniken wie Soxhlet-Extraktion (Methode 3540), Ultraschall-Extraktion (Methode 3550) oder Druckflüssigkeitsextraktion (Methode 3545).
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Analyse: Gaschromatographie-Massenspektrometrie (GC/MS).
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Säule: Fused-Silica-Kapillarsäule (z.B. DB-5 oder Äquivalent).
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Detektion: Massenspektrometer im Elektronenstoß (EI)-Modus. Die Identifizierung erfolgt durch Vergleich des Retentionszeit- und Massenspektrums mit dem eines authentischen Standards.
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Anmerkung: Kommerzielle Standards von "Bis(2-chlorisopropyl)ether" können mehrere Isomere enthalten, was die Analyse erschwert. Es ist entscheidend, den korrekten Isomer-Standard (CAS 108-60-1) zu verwenden und die mögliche Koelution von Isomeren zu berücksichtigen.[16]
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Workflow für die analytische Bestimmung
Der folgende Graph visualisiert den typischen Arbeitsablauf für die Analyse von Bis(2-chlor-1-methylethyl)ether in Umweltproben gemäß den EPA-Methoden.
Zusammenfassung und Schlussfolgerung
Die Unterscheidung zwischen Bis(2-chlor-1-methylethyl)ether (CAS 108-60-1) und Bis(2-chloroisopropyl)ether (CAS 39638-32-9) ist für die wissenschaftliche Genauigkeit und die Einhaltung von Vorschriften von entscheidender Bedeutung. Die überwiegende Mehrheit der veröffentlichten Daten, insbesondere im regulatorischen Kontext, bezieht sich auf Bis(2-chlor-1-methylethyl)ether. Forscher und Laborfachleute müssen bei der Beschaffung von Referenzstandards und bei der Interpretation von Analysenergebnissen größte Sorgfalt walten lassen, um sicherzustellen, dass sie die korrekte Verbindung untersuchen. Die Verwendung der CAS-Nummer ist der eindeutigste Weg, um eine Verwechslung zu vermeiden. Dieser Leitfaden hat die verfügbaren Daten zusammengefasst und die analytischen Ansätze dargelegt, um die wissenschaftliche Gemeinschaft bei der korrekten Handhabung und Untersuchung dieser wichtigen, aber oft falsch identifizierten chemischen Verbindungen zu unterstützen.
References
- 1. downloads.regulations.gov [downloads.regulations.gov]
- 2. bis(2-Chloro-1-methylethyl) ether | C6H12Cl2O | CID 7944 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Bis(2-chloro-1-methylethyl) ether [webbook.nist.gov]
- 4. CAS Common Chemistry [commonchemistry.cas.org]
- 5. BIS(2-CHLORO-1-METHYLETHYL)ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
- 6. publications.iarc.who.int [publications.iarc.who.int]
- 7. BIS(2-CHLOROISOPROPYL)ETHER CAS#: 108-60-1 [m.chemicalbook.com]
- 8. Bis(2-chloroisopropyl) ether | C6H12Cl2O | CID 38307 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. Page loading... [guidechem.com]
- 10. BIS(2-CHLOROISOPROPYL)ETHER | 108-60-1 [chemicalbook.com]
- 11. Bis(2-chloro-1-methylethyl)ether - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 12. Bis(2-chloro-1-methylethyl)ether (IARC Summary & Evaluation, Volume 41, 1986) [inchem.org]
- 13. nj.gov [nj.gov]
- 14. egle.state.mi.us [egle.state.mi.us]
- 15. Bis(2-chloroisopropyl) ether - Hazardous Agents | Haz-Map [haz-map.com]
- 16. youtube.com [youtube.com]
